Biosynthetic Divergence from Aspyrone
Aspinonene and aspyrone are co-metabolites produced by Aspergillus ochraceus that diverge at a key biosynthetic branch point. After the formation of a common pentaketide intermediate (hypothetical bisepoxide 5), the pathway partitions: reduction leads to Aspinonene (1), while oxidation leads to aspyrone (2). Critically, this partitioning can be externally controlled by fermentation conditions, specifically dissolved oxygen concentration [1]. Increased dissolved oxygen concentrations during fermentation direct the pathway towards aspyrone (2), demonstrating a quantifiable difference in the metabolic control of their production [1].
| Evidence Dimension | Biosynthetic pathway branch direction (reduction vs. oxidation) |
|---|---|
| Target Compound Data | Formed via reduction of the bisepoxide intermediate; favored under lower dissolved oxygen. |
| Comparator Or Baseline | Aspyrone (formed via oxidation of the same bisepoxide intermediate; favored under increased dissolved oxygen). |
| Quantified Difference | Not quantified as a ratio, but pathway direction is qualitatively and conditionally distinct based on oxygen availability. |
| Conditions | Fermentation of Aspergillus ochraceus (strain DSM-7428) with controlled dissolved oxygen concentrations. |
Why This Matters
This biosynthetic distinction is crucial for researchers aiming to produce or isolate Aspinonene, as it requires specific fermentation conditions distinct from those that maximize aspyrone yield.
- [1] Fuchser, J., Thiericke, R., & Zeeck, A. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. Journal of the Chemical Society, Perkin Transactions 1, 1995, (13), 1663-1666. View Source
